![molecular formula C15H17N3O2S B2512012 (4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(thiophen-3-yl)methanone CAS No. 1211079-74-1](/img/structure/B2512012.png)
(4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(thiophen-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(thiophen-3-yl)methanone is a chemical compound with potential applications in scientific research.
Scientific Research Applications
- Anticancer Properties : Oxadiazoles have been investigated for their anticancer potential. Derivatives of this compound may exhibit cytotoxic effects against cancer cells . Further studies are needed to explore specific mechanisms and optimize their efficacy.
- Vasodilator Activity : Some oxadiazole derivatives have shown vasodilatory effects, which could be relevant for cardiovascular health .
- Anticonvulsant Properties : Research suggests that certain oxadiazole-based compounds possess anticonvulsant activity, making them potential candidates for treating epilepsy .
- Antidiabetic Potential : Investigations into oxadiazoles have revealed promising antidiabetic properties. These compounds may impact glucose metabolism and insulin sensitivity .
- Oxadiazoles, including the regioisomer “(4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(thiophen-3-yl)methanone,” can serve as high-energy core materials. Their derivatives exhibit favorable oxygen balance and positive heat of formation . These properties make them relevant for applications in energetic materials, such as propellants and explosives.
- Oxadiazoles find use in material science due to their unique electronic properties. Depending on the substituents, they can be inert or sensitive to heat and impact . Researchers explore their potential in designing novel materials.
- The presence of two carbon atoms in the oxadiazole ring allows for diverse substituents, affecting their properties. This versatility enables their utilization as pharmaceutical compounds .
- Molecular Docking Studies : Researchers have investigated the mode of action of synthesized oxadiazole derivatives against specific targets, such as Trypanosoma cruzi cysteine protease cruzain . Molecular docking studies provide insights into their interactions with biological macromolecules.
Medicinal Applications
Energetic Materials
Material Science
Pharmaceutical Compounds
properties
IUPAC Name |
[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-thiophen-3-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O2S/c19-15(12-5-8-21-9-12)18-6-3-11(4-7-18)14-17-16-13(20-14)10-1-2-10/h5,8-11H,1-4,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHHNSGCSSJHJGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN=C(O2)C3CCN(CC3)C(=O)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(thiophen-3-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.